Cas no 1209178-31-3 (N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide)

• Product Name: N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide
• CAS No: 1209178-31-3
• Molecular Formula: C₁₉H₂₀N₂O₂S
• Molecular Weight: 340.439303398132
• CID: 6120207
• PubChem ID: 45835220

N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide Properties

Names and Identifiers

• N-[[4-(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)phenyl]methyl]prop-2-enamide
• EN300-7519508
• N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide
• Z786052510
• AKOS034586497
• 1209178-31-3

• InChIKey： YROOTPYUEJOGBE-UHFFFAOYSA-N
• Inchi： 1S/C19H20N2O2S/c1-3-18(22)20-12-14-4-6-15(7-5-14)19(23)21-10-8-17-16(13(21)2)9-11-24-17/h3-7,9,11,13H,1,8,10,12H2,2H3,(H,20,22)
• SMILES： S1C=CC2=C1CCN(C(C1C=CC(CNC(C=C)=O)=CC=1)=O)C2C

Computed Properties

• Exact Mass: 340.12454906g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 340.12454906g/mol
• Heavy Atom Count: 24
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines